Cas no 900135-71-9 (4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 900135-71-9
• MF: C₁₉H₂₁ClN₂O₅S₂
• MW: 456.963441610336
• CID: 5983171
• PubChem ID: 16456824
• Update Time: 2025-06-12

4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide
• VU0608097-1
• 900135-71-9
• 4-chloro-N-(4-methylsulfonylphenyl)-3-piperidin-1-ylsulfonylbenzamide
• AKOS002312688
• F3265-0025
• 4-chloro-N-(4-(methylsulfonyl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C19H21ClN2O5S2/c1-28(24,25)16-8-6-15(7-9-16)21-19(23)14-5-10-17(20)18(13-14)29(26,27)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key： GHWGPCKKGQCRAP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2C=CC(=CC=2)S(C)(=O)=O)=O)C=C1S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 456.0580418g/mol
• Monoisotopic Mass: 456.0580418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide

Professional Introduction to 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide and CAS No 900135-71-9

The compound with the CAS number 900135-71-9 and the product name 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the fourth position of the benzamide core enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of a methanesulfonyl group at the fourth position of the phenyl ring introduces a strong electron-withdrawing effect, which can influence the compound's solubility and metabolic stability.

The third position on the benzamide ring is substituted with a piperidine-1-sulfonyl group, which is known for its ability to enhance binding affinity and selectivity in biological systems. This modification is particularly relevant in the context of developing targeted therapies, where precise interaction with biological targets is crucial. The combination of these functional groups makes 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide a versatile building block for designing novel pharmacophores.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The use of sulfonyl groups, such as those present in 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide, has been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, sulfonylureas, which are widely used in the treatment of diabetes, owe their efficacy to the presence of a sulfonyl group that enhances their interaction with biological targets.

The compound's relevance extends to various therapeutic areas, including oncology, neurology, and inflammation. In oncology research, compounds with chloro and sulfonyl substituents have shown promise in inhibiting key enzymes involved in tumor growth and progression. The piperidine moiety, in particular, has been identified as a critical pharmacophore in several oncology drugs due to its ability to enhance drug-like properties such as solubility and bioavailability.

Neurological disorders represent another area where 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide holds significant potential. The structural features of this compound make it a candidate for developing novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have highlighted the importance of targeting specific enzyme pathways involved in these conditions, and compounds like this one offer a promising approach.

Inflammation is yet another therapeutic area where this compound shows promise. Chronic inflammation is associated with various diseases, including cardiovascular disorders and autoimmune conditions. The ability of sulfonyl-containing compounds to modulate inflammatory pathways makes them attractive candidates for developing anti-inflammatory therapies. The unique combination of functional groups in 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide positions it as a potent tool for exploring new anti-inflammatory mechanisms.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to optimize the yield and purity of 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structural integrity of the compound.

The pharmacological evaluation of 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide has revealed several promising properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to multiple disease pathways. These findings support its potential as a lead compound for further drug development efforts.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity and pharmacokinetic properties, providing valuable insights into its potential for safe clinical translation. The results from these studies indicate that 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide exhibits favorable safety characteristics, making it a promising candidate for further development.

The future directions for research on this compound are multifaceted. Further optimization of its chemical structure may enhance its pharmacological activity and reduce potential side effects. Additionally, exploring new therapeutic applications through preclinical and clinical studies will be essential in realizing its full potential as a pharmaceutical agent.

In conclusion, the compound with CAS number 900135-71-9, known as 4-chloro-N-(4-methanesulfonylphenyl)-3-(piperidine-1-sulfonyl)benzamide, represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it a valuable tool for developing novel therapeutics across various disease areas.